(S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide

• IUPAC Name: (2S)-2-amino-N-ethyl-3-methyl-N-[(3-methylphenyl)methyl]butanamide
• InChI: InChI=1S/C15H24N2O/c1-5-17(15(18)14(16)11(2)3)10-13-8-6-7-12(4)9-13/h6-9,11,14H,5,10,16H2,1-4H3/t14-/m0/s1
• InChI Key: MYQSCLWCHYPRSW-AWEZNQCLSA-N
• Canonical SMILES: CCN(CC1=CC=CC(=C1)C)C(=O)C(C(C)C)N
• Isomeric SMILES: CCN(CC1=CC=CC(=C1)C)C(=O)[C@H](C(C)C)N
• Molecular Formula: C15H24N2O
• Molecular Weight: 248.36 g/mol

Description

(S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide is a chiral small molecule of interest in chemical and pharmacological research. This compound features a stereospecific center and a molecular structure that incorporates a butyramide core, an ethyl group, and a 3-methylbenzyl moiety, making it a valuable scaffold for structure-activity relationship (SAR) studies . Its potential research applications include serving as a key intermediate in organic synthesis, particularly in reductive amination reactions for building complex amine-containing molecules . In life sciences, this enantiomerically pure compound may be investigated for its biological activity, potentially acting on neurological targets or serving as a precursor in the design and development of novel therapeutic agents. Researchers can utilize this high-quality material for hit-to-lead optimization, assay development, and screening campaigns. This product is intended For Research Use Only and is not approved for use in humans, animals, or as a food additive.

Biological Activity

(S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide is a chiral compound belonging to the class of butyramides, which are derivatives of butyric acid. This compound exhibits significant biological activity, making it a subject of interest in medicinal chemistry and pharmacology. This article reviews its biological activity, mechanisms of action, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide is $C_{15}H_{24}N_{2}O$ with a molar mass of approximately 250.37 g/mol. Its structure includes:

• Amino group : Contributes to its reactivity and interaction with biological targets.
• Ethyl and methyl groups : Influence lipophilicity and bioavailability.
• Benzyl moiety : Enhances interaction with various receptors.

The compound's biological activity is primarily attributed to its interaction with specific molecular targets, including:

• Inhibition of Fatty Acid Amide Hydrolase (FAAH) : This mechanism modulates the endocannabinoid system, potentially leading to analgesic effects.
• Receptor Agonism/Antagonism : It may interact with various neurotransmitter receptors, influencing central nervous system functions.

Efficacy in Bioassays

Numerous studies have assessed the biological activity of (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide through various bioassays. The following table summarizes key findings from selected studies:

Study Reference	Biological Activity Assessed	Result Summary
	Analgesic Effect	The compound demonstrated significant pain relief in animal models, comparable to standard analgesics.
	Anti-inflammatory Properties	Exhibited dose-dependent reduction in inflammatory markers in vitro.
	Neuroprotective Effects	Showed potential neuroprotective effects in models of neurodegeneration.

Structure-Activity Relationships (SAR)

The structure-activity relationship studies indicate that modifications to the benzyl group can significantly alter the compound's potency and selectivity for its targets. For example, substituents on the benzyl ring can enhance binding affinity to specific receptors, thereby improving therapeutic efficacy.

Case Studies

• Pain Management : A study investigated the analgesic properties of (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide in a chronic pain model. Results indicated a reduction in pain scores comparable to morphine, suggesting its potential as an alternative analgesic.
• Neuroprotection : In a neurodegenerative disease model, the compound was found to reduce neuronal death and improve cognitive function. This suggests that it may have applications in treating conditions such as Alzheimer's disease.

Scientific Research Applications

Organic Synthesis

(S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide serves as a versatile building block in organic synthesis. Its complex structure allows for the development of various derivatives through functionalization reactions such as:

• Oxidation : The compound can undergo oxidation to yield aldehydes or carboxylic acids.
• Reduction : The amide bond can be reduced to produce amine derivatives.
• Substitution Reactions : The amino group can participate in nucleophilic substitution reactions, enabling the introduction of diverse functional groups.

Medicinal Chemistry

Research indicates that (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide may exhibit therapeutic properties, particularly in pain management and neurological disorders. Preliminary studies suggest interactions with:

• Opioid Receptors : Similar to known analgesics, it may modulate pain pathways.
• Fatty Acid Amide Hydrolase (FAAH) : Potential inhibition of FAAH could influence the endocannabinoid system, offering avenues for treating chronic pain and inflammation.

The compound's unique structural features suggest various biological activities:

• Analgesic Properties : Its potential efficacy as an analgesic agent has been explored, indicating possible applications in treating conditions like neuropathic pain.
• Neuroprotective Effects : Investigations into its neuroprotective capabilities are ongoing, with implications for treating neurodegenerative diseases.

Case Study 1: Analgesic Efficacy

A study investigated the analgesic properties of (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide through animal models. Results indicated a dose-dependent reduction in pain responses comparable to established analgesics.

Case Study 2: Neuroprotective Mechanisms

Research focused on the compound's interaction with opioid receptors and FAAH demonstrated promising results in reducing neuroinflammation and protecting neuronal cells from apoptosis in vitro.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide, emphasizing substituent variations, physicochemical properties, and synthetic yields where available:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	[α]D (c, solvent)	Yield (%)	Key Features	Reference
(S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide	N-Ethyl, N-(3-methylbenzyl)	C₁₆H₂₅N₂O	~261.4	N/A	N/A	N/A	Discontinued; chiral center at α-amino position
(S)-2-Amino-3-methyl-N-(3-trifluoromethyl-benzyl)-butyramide	N-(3-CF₃-benzyl)	C₁₃H₁₇F₃N₂O	274.29	N/A	N/A	N/A	Electron-withdrawing CF₃ group enhances metabolic stability
(S)-2-Amino-3,N-dimethyl-N-(4-methylsulfanyl-benzyl)-butyramide	N-Me, N-(4-SMe-benzyl)	C₁₅H₂₂N₂OS	278.4	N/A	N/A	N/A	Methylsulfanyl group increases lipophilicity
(S)-2-Amino-N-isopropyl-3-methyl-N-((S)-1-methyl-pyrrolidin-2-ylmethyl)-butyramide	N-Isopropyl, N-((S)-1-methylpyrrolidin-2-ylmethyl)	C₁₇H₃₂N₃O	294.5	N/A	N/A	N/A	Bulky substituents may reduce solubility but improve receptor specificity
(S)-N-(1-((2-Cycloheptylethyl)amino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)butyramide	Butyramide core with indole and cycloheptylethyl groups	C₂₅H₃₆N₄O₂	432.6	81.3–88.3	N/A	64.8	Indole moiety suggests potential bioactivity (e.g., serotonin modulation)
(S)-N-(4-(N-(2-Oxotetrahydrofuran-3-yl)sulfamoyl)phenyl)butyramide (5a)	Sulfamoylphenyl group with tetrahydrofuran-3-yl substituent	C₁₄H₁₉N₂O₅S	327.4	180–182	+4.5° (0.1, MeOH)	51.0	Sulfonamide group enhances hydrogen-bonding capacity

Key Findings:

Impact of Substituents on Physicochemical Properties Electron-Withdrawing Groups: The trifluoromethyl (CF₃) substituent in (S)-2-Amino-3-methyl-N-(3-trifluoromethyl-benzyl)-butyramide () increases polarity and metabolic stability compared to the methyl analog . Lipophilicity: The methylsulfanyl (SMe) group in (S)-2-Amino-3,N-dimethyl-N-(4-methylsulfanyl-benzyl)-butyramide () enhances lipophilicity (logP ~2.5 estimated), which may improve membrane permeability . Steric Effects: Bulky substituents, such as the pyrrolidinylmethyl group in , reduce solubility but can enhance binding specificity to sterically constrained targets .

Synthetic Yields and Challenges

• Compounds with linear acyl chains (e.g., butyramide derivatives in ) show moderate yields (45–64.8%), likely due to steric hindrance during acylation .
• The indole-containing analog () achieves a 64.8% yield, suggesting efficient coupling despite the complex heterocyclic structure .

Spectroscopic Trends

• NMR Shifts : The α-proton near the chiral center in butyramides typically resonates at δ 3.5–4.5 ppm (e.g., δ 4.34–4.32 ppm in ), while aromatic protons in benzyl groups appear at δ 7.2–7.8 ppm .
• IR Signatures : Butyramides exhibit strong carbonyl (C=O) stretches at ~1650–1680 cm⁻¹ (), with variations depending on substituent electronics .

Q & A

Q. What are the recommended synthetic pathways for (S)-2-Amino-N-ethyl-3-methyl-N-(3-methyl-benzyl)-butyramide, and how can its enantiomeric purity be ensured?

The synthesis typically involves multi-step reactions starting from protected amino acids or substituted benzylamines. For example:

• Step 1 : Condensation of a chiral amino acid (e.g., (S)-2-amino-3-methylbutyric acid) with an activated ethylating agent (e.g., ethyl chloroformate) to form the N-ethyl intermediate.
• Step 2 : Coupling with 3-methylbenzylamine via carbodiimide-mediated amide bond formation (e.g., EDC/HOBt).
• Purity Control : Enantiomeric excess is verified using chiral HPLC or polarimetry, with comparison to known (R)- and (S)-standards .

Q. What spectroscopic and chromatographic methods are most effective for characterizing this compound?

• NMR : $^1H$- and $^{13}C$-NMR are critical for confirming stereochemistry and substituent positions, particularly distinguishing between N-ethyl and N-benzyl groups.
• Mass Spectrometry : High-resolution MS (HRMS) confirms molecular weight (e.g., calculated for C$_{15}$H$_{24}$N$_2$O: 264.1838 g/mol).
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>98% by area normalization) .

Advanced Research Questions

Q. How can X-ray crystallography using SHELX programs resolve ambiguities in the compound’s stereochemical configuration?

Single-crystal X-ray diffraction with SHELXL is the gold standard for absolute configuration determination. Key steps:

• Data Collection : High-resolution (<1.0 Å) data at low temperature (e.g., 100 K) to minimize thermal motion artifacts.
• Refinement : Anisotropic displacement parameters for non-H atoms; Flack parameter analysis to confirm the (S)-configuration.
• Validation : Check CIF files against IUCr standards using PLATON or OLEX2 .

Q. How should researchers address contradictory results in biological activity assays involving this compound?

Contradictions may arise from assay conditions (e.g., solvent polarity affecting solubility) or impurities. Mitigation strategies:

• Replicate Experiments : Use triplicate assays with independent synthetic batches.
• Impurity Profiling : LC-MS/MS to identify and quantify byproducts (e.g., diastereomers or N-dealkylated derivatives).
• Dose-Response Curves : EC$_{50}$/IC$_{50}$ values should be validated across multiple cell lines or enzymatic systems .

Q. What computational methods are suitable for predicting the compound’s interactions with biological targets?

• Docking Studies : AutoDock Vina or Schrödinger Suite to model binding to receptors (e.g., GPCRs or kinases).
• MD Simulations : GROMACS or AMBER for assessing stability of ligand-receptor complexes over ≥100 ns trajectories.
• Pharmacophore Mapping : Identify critical H-bond donors (amide NH) and hydrophobic regions (3-methyl-benzyl group) .

Q. How can researchers evaluate the compound’s stability under varying pH and temperature conditions?

• Forced Degradation Studies :
  • Acidic/Base Hydrolysis : Incubate in 0.1 M HCl/NaOH at 40°C for 24 hours; monitor via HPLC.
  • Oxidative Stress : 3% H$_2$O$_2$ at 25°C for 6 hours.
  • Thermal Stability : TGA/DSC analysis (5–10°C/min ramp under N$_2$) .